Cas no 930287-48-2 (Erythromycin, 6-O-methyl-2',4''-bis-O-(trimethylsilyl)-, 9-(O-2-pyrimidinyloxime), (9E)-)

• Product Name: Erythromycin, 6-O-methyl-2',4''-bis-O-(trimethylsilyl)-, 9-(O-2-pyrimidinyloxime), (9E)-
• CAS No: 930287-48-2
• MF: C₄₈H₈₈N₄O₁₃Si₂
• MW: 985.40233707428
• CID: 6642589
• Update Time: 2024-01-29

Erythromycin, 6-O-methyl-2',4''-bis-O-(trimethylsilyl)-, 9-(O-2-pyrimidinyloxime), (9E)- Chemical and Physical Properties

Names and Identifiers

• Erythromycin, 6-O-methyl-2',4''-bis-O-(trimethylsilyl)-, 9-(O-2-pyrimidinyloxime), (9E)-

• Inchi： 1S/C48H88N4O13Si2/c1-21-35-48(10,55)40(53)30(4)37(51-63-45-49-23-22-24-50-45)28(2)26-46(8,56-13)41(62-44-39(64-66(15,16)17)34(52(11)12)25-29(3)58-44)31(5)38(32(6)43(54)60-35)61-36-27-47(9,57-14)42(33(7)59-36)65-67(18,19)20/h22-24,28-36,38-42,44,53,55H,21,25-27H2,1-20H3/b51-37+/t28-,29-,30+,31+,32-,33+,34+,35-,36+,38+,39-,40-,41-,42+,44+,46-,47-,48-/m1/s1
• InChI Key： UHBMOVIWZCLQMJ-AUYAXHDJSA-N
• SMILES： O([C@@H]1O[C@@H](C[C@@H]([C@H]1O[Si](C)(C)C)N(C)C)C)[C@@H]1[C@H]([C@@H]([C@H](C(O[C@@H]([C@]([C@@H]([C@H](/C(/[C@@H](C[C@@]1(C)OC)C)=N/OC1=NC=CC=N1)C)O)(O)C)CC)=O)C)O[C@@H]1O[C@H]([C@@H]([C@](C1)(C)OC)O[Si](C)(C)C)C)C

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Melting Point: 172-174 °C
• Boiling Point: 867.6±75.0 °C(Predicted)
• pka: 12.87±0.70(Predicted)